2-Bromo-4-(3-carboethoxyphenyl)-1-butene
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Overview
Description
Synthesis Analysis
The synthesis of brominated butenes can be achieved through various methods. For instance, "Z)-1-Bromo-2-methyl-1-butene" was synthesized using a Wittig-Horner reaction, starting from butanone and proceeding through several steps including alkenyl addition of bromine and debrominative decarboxylation, with an overall yield of 53.2% . Similarly, "3-Chloro-2-chloromethyl-4-(4-chlorophenoxy)-1-butene" was prepared by electrooxidative double ene-type chlorination, which could be analogous to methods for synthesizing the compound of interest .
Molecular Structure Analysis
The molecular structure of brominated butenes has been studied using various techniques. An electron diffraction study on "1-bromo-3-methyl-2-butene" revealed the major component of the vapor to be the gauche conformer, providing detailed geometrical parameters such as bond lengths and angles . This information can be useful in predicting the structure of "2-Bromo-4-(3-carboethoxyphenyl)-1-butene".
Chemical Reactions Analysis
Brominated butenes can undergo a variety of chemical reactions. For example, "1-Bromo-3-buten-2-one" was investigated as a building block in organic synthesis, showing that it can be reduced to the corresponding alcohol, react with primary amines to give aza-heterocycles, and undergo Michael addition with activated methylene compounds . These reactions highlight the reactivity of brominated butenes, which could be extrapolated to the compound of interest.
Physical and Chemical Properties Analysis
The physical and chemical properties of brominated butenes are influenced by their molecular structure. For instance, the crystal structure of related compounds like "2- and 4-(2-Bromoethoxy)diphenylmethanes" showed a gauche conformation with short Br...O intramolecular interactions, which could affect the reactivity and stability of the compounds . Additionally, the reaction of polyfluoro-3-chloro(bromo)-1-butenes with sodium hypohalites indicated that epoxidation is accompanied by cleavage of the carbon skeleton at the double bond . These findings can provide a basis for understanding the properties of "2-Bromo-4-(3-carboethoxyphenyl)-1-butene".
properties
IUPAC Name |
ethyl 3-(3-bromobut-3-enyl)benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BrO2/c1-3-16-13(15)12-6-4-5-11(9-12)8-7-10(2)14/h4-6,9H,2-3,7-8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBYUCSRIHQKAMP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC(=C1)CCC(=C)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BrO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60641155 |
Source
|
Record name | Ethyl 3-(3-bromobut-3-en-1-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60641155 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-(3-carboethoxyphenyl)-1-butene | |
CAS RN |
731772-87-5 |
Source
|
Record name | Ethyl 3-(3-bromo-3-buten-1-yl)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=731772-87-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 3-(3-bromobut-3-en-1-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60641155 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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